Cas no 919079-83-7 (1,4-Pentadien-3-one, 2-methyl-1,5-bis(4-methylphenyl)-)

• Product name: 1,4-Pentadien-3-one, 2-methyl-1,5-bis(4-methylphenyl)-
• CAS No: 919079-83-7
• MF: C₂₀H₂₀O
• MW: 276.3722
• CID: 767056
• PubChem ID: 71425812

1,4-Pentadien-3-one, 2-methyl-1,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 2-methyl-1,5-bis(4-methylphenyl)-
• 2-methyl-1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
• 919079-83-7
• DTXSID90844591

• Inchi： InChI=1S/C20H20O/c1-15-4-8-18(9-5-15)12-13-20(21)17(3)14-19-10-6-16(2)7-11-19/h4-14H,1-3H3
• InChI Key： ZGTNBRWAUTWJSO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C=CC(=O)C(=CC2=CC=C(C=C2)C)C

Computed Properties

• Exact Mass: 276.151415257g/mol
• Monoisotopic Mass: 276.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų